Cas no 152-18-1 (TRIMETHYL THIOPHOSPHATE)

• Product Name: TRIMETHYL THIOPHOSPHATE
• CAS No: 152-18-1
• MF: C₃H₉O₃PS
• MW: 156.140520811081
• MDL: MFCD00014888
• CID: 82066
• PubChem ID: 9038
• Update Time: 2025-05-21

TRIMETHYL THIOPHOSPHATE Chemical and Physical Properties

Names and Identifiers

• TRIMETHYL THIOPHOSPHATE
• O,O,O-TRIMETHYL PHOSPHOROTHIOATE
• O,O,O-TRIMETHYTHIOPHOSPHATE
• TRIMETHYLPHOSPHOROTHIONATE
• (CH3O)3PS
• 7900-HC
• HC 7900
• trimethoxy(sulfanylidene)-λ⁵-phosphane
• O,O,O-trimethyl phosphorothiate
• O,O,O-Trimethyl thiophosphate
• o,o,o-trimethylthiophosphat
• Phosphorothioic acid,O,O,O-trimethyl ester
• CPMS
• sd4741
• SP-4741
• Trimethylthiofosfat
• hc7900
• SD 4741
• Trimethoxyphosphine Sulfide
• O,O,O-Trimethylphosphorthioate; Trimethoxy(thioxo)-lambda5-phosphane
• DTXSID30164927
• EN300-107685
• O,O,O-Trimethylthiophosphate 100 microg/mL in Acetonitrile
• Trimethyl thionophosphate
• CCRIS 5569
• 152-18-1
• MFCD00014888
• Trimethylthiophosphate
• 69JRL96TGY
• AI3-51712
• O,O,O-Trimethylthiofosfat
• SCHEMBL259934
• Trimethylthiofosfat [Czech]
• trimethoxy(sulfanylidene)-lambda5-phosphane
• FT-0739995
• O,O,O-Trimethylester kyseliny thiofosforecne
• E80832
• O,O,O-Trimethylthiophosphate
• O,O,O-Trimethyl phosphorothioic acid ester
• Methyl Phosphorothioate ((MeO)3PS)
• CS-0001866
• O,O,O-Trimethylthiofosfat [Czech]
• O,O,O-Trimethylester kyseliny thiofosforecne [Czech]
• SK-4741
• Phosphorothioic acid, O,O,O-trimethyl ester
• o,o',o''-Trimethyl thiophosphate
• Q63396031
• O,O,O-TRIMETHYLPHOSPHOROTHIOATE
• HC-7900
• DB-234127
• Trimethoxy-sulfanylidenephosphorane

• MDL： MFCD00014888
• Inchi： 1S/C3H9O3PS/c1-4-7(8,5-2)6-3/h1-3H3
• InChI Key： XWSLYQXUTWUIKM-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC

Computed Properties

• Exact Mass: 156.00100
• Monoisotopic Mass: 156.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 59.8A^2

Experimental Properties

• Color/Form: With white liquid
• Density: 1.2190
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.445
• PSA: 69.59000
• LogP: 1.80070
• Solubility: Slightly soluble in water
• Vapor Pressure: No data available

TRIMETHYL THIOPHOSPHATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3278
• Safety Instruction： H303+H313+H333
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on TRIMETHYL THIOPHOSPHATE

Recent Advances in the Study of TRIMETHYL THIOPHOSPHATE (CAS 152-18-1) in Chemical and Biomedical Applications

Trimethyl thiophosphate (CAS 152-18-1) is an organophosphorus compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, pharmaceuticals, and agrochemicals. This research briefing aims to provide an overview of the latest advancements in the study of TRIMETHYL THIOPHOSPHATE, focusing on its synthesis, reactivity, and potential biomedical applications. The compound's unique chemical properties, such as its ability to act as a thiophosphorylating agent, make it a valuable intermediate in the development of novel therapeutic agents and chemical probes.

Recent studies have explored the use of TRIMETHYL THIOPHOSPHATE in the synthesis of phosphorothioate oligonucleotides, which are widely used in antisense therapy and gene silencing. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that TRIMETHYL THIOPHOSPHATE can significantly improve the efficiency of phosphorothioate bond formation, leading to higher yields and reduced side reactions. This advancement has the potential to streamline the production of oligonucleotide-based therapeutics, which are increasingly being used to treat genetic disorders and viral infections.

In addition to its role in oligonucleotide synthesis, TRIMETHYL THIOPHOSPHATE has also been investigated as a precursor for the development of novel organophosphorus pesticides. A recent report in the journal Pesticide Biochemistry and Physiology highlighted its utility in creating environmentally friendly pesticides with reduced toxicity to non-target organisms. The study found that derivatives of TRIMETHYL THIOPHOSPHATE exhibited potent insecticidal activity while maintaining a favorable safety profile, making them promising candidates for sustainable agriculture.

Another area of active research involves the use of TRIMETHYL THIOPHOSPHATE in medicinal chemistry for the design of enzyme inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of TRIMETHYL THIOPHOSPHATE-based inhibitors targeting protein tyrosine phosphatases (PTPs), which are implicated in various diseases, including cancer and diabetes. The researchers reported that these inhibitors exhibited high selectivity and potency, suggesting their potential as lead compounds for drug development.

Despite these promising applications, challenges remain in the large-scale production and handling of TRIMETHYL THIOPHOSPHATE due to its sensitivity to moisture and air. Recent advancements in synthetic methodologies, such as the development of air-stable derivatives and improved purification techniques, have addressed some of these issues. A 2023 review in Chemical Reviews summarized these innovations and provided a roadmap for future research directions, emphasizing the need for greener and more efficient synthetic routes.

In conclusion, TRIMETHYL THIOPHOSPHATE (CAS 152-18-1) continues to be a compound of significant interest in the chemical and biomedical fields. Its applications in oligonucleotide synthesis, pesticide development, and medicinal chemistry highlight its versatility and potential for future innovations. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for new therapeutic and industrial applications.